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Compound of Interest

Potassium sodium tartrate
Compound Name:
tetrahydrate

Cat. No.: B7908141

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of potassium sodium tartrate tetrahydrate, a
common laboratory reagent also known as Rochelle salt.

Potassium sodium tartrate tetrahydrate is not classified as a hazardous substance under the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2][3][4]
However, adherence to proper disposal procedures is crucial to maintain a safe laboratory
environment and comply with regulatory standards.

Key Safety and Handling Information

Before disposal, it is important to handle the chemical appropriately. Always wear personal
protective equipment, including safety glasses with side shields or goggles and protective
gloves (e.g., nitrile rubber).[5] Handle in a well-ventilated area to avoid dust generation and
inhalation.[6] In case of accidental spills, the material should be carefully swept or shoveled
into a suitable and labeled container for disposal.[5][6][7] Avoid letting the product enter drains.

[11(31[4]

Quantitative Data

The following table summarizes the key physical and chemical properties of potassium
sodium tartrate tetrahydrate:
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Property Value

CAS Number 6381-59-5

Molecular Formula CaHaKNaOs-4H20

Appearance Colorless, transparent crystals or white powder
Odor Odorless

Decomposition Temperature >100 °C (loses water of crystallization)
Solubility Insoluble in alcohol

Disposal Protocol

The primary method for the disposal of potassium sodium tartrate tetrahydrate is to follow
local, state, and federal regulations. As it is not considered hazardous waste, the procedures
are generally straightforward.

Step-by-Step Disposal Procedure:

o Collection: Collect waste potassium sodium tartrate tetrahydrate in a clearly labeled,
sealed container.

o Consult Regulations: Refer to your institution's specific waste disposal guidelines and local
environmental regulations. Disposal must be done according to official regulations.[7]

e Waste Vendor: Contact your institution's designated chemical waste disposal vendor for
pickup and proper disposal.

o Packaging: Ensure the waste container is securely sealed and properly labeled before
collection.

o Documentation: Maintain records of the disposal in accordance with your laboratory's safety
protocols and regulatory requirements.

It is imperative not to discharge the chemical into sewers or public waters.[7]
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
potassium sodium tartrate tetrahydrate.
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Caption: Disposal workflow for potassium sodium tartrate tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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